1-(9H-Fluoren-9-ylmethoxycarbonyl)-4-propan-2-ylpiperidine-4-carboxylic acid

• IUPAC Name: 1-(9H-fluoren-9-ylmethoxycarbonyl)-4-propan-2-ylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C24H27NO4/c1-16(2)24(22(26)27)11-13-25(14-12-24)23(28)29-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,11-15H2,1-2H3,(H,26,27)
• InChI Key: DZKAOHITMUCXRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1(CCN(CC1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
• Molecular Formula: C24H27NO4
• Molecular Weight: 393.5 g/mol
• CAS No.: 2355513-97-0

Description

Compounds with the fluorenylmethoxycarbonyl (Fmoc) group, such as 1-[(9H-Fluoren-9-ylmethoxycarbonyl)-4-piperidinecarboxylic acid, are typically used in peptide synthesis. The Fmoc group serves as a protective group for the amino group during peptide synthesis.

Molecular Structure Analysis

The molecular structure of Fmoc-based compounds typically includes a fluorenyl group attached to a carbonyl group, which is then attached to an oxygen atom. This oxygen atom is typically part of a methoxy group.

Chemical Reactions Analysis

In peptide synthesis, the Fmoc group can be removed through a process called deprotection, which typically involves the use of a base.

Physical and Chemical Properties Analysis

Fmoc-based compounds are typically solid at room temperature. They are also typically stable under normal temperatures and pressures.

Mechanism of Action

In the context of peptide synthesis, the Fmoc group serves to protect the amino group during the synthesis process. This allows for the stepwise addition of amino acids without unwanted side reactions.

Safety and Hazards

Fmoc-based compounds can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The use of Fmoc-based compounds in peptide synthesis is a well-established field. Future research may focus on improving the efficiency of the synthesis process, developing new protective groups, or exploring new applications for these compounds.